Cas no 917389-32-3 (Letermovir)

• Product Name: Letermovir
• CAS No: 917389-32-3
• MF: C₂₉H₂₈F₄N₄O₄
• MW: 572.550641059875
• MDL: MFCD22572725
• CID: 2181745
• PubChem ID: 45138674
• Update Time: 2025-10-22

Letermovir Chemical and Physical Properties

Names and Identifiers

• Lorglumide
• Letermovir
• 2-[(4S)-8-fluoro-2-[4-(3-methoxyphenyl)piperazin-1-yl]-3-[2-methoxy-5-(trifluoromethyl)phenyl]-4H-quinazolin-4-yl]acetic acid
• AIC246
• AIC-246
• AIC 246
• 1H09Y5WO1F
• 2-((4S)-8-Fluoro-2-(4-(3-methoxyphenyl)piperazin-1-yl)-3-(2-methoxy-5-(trifluoromethyl)phenyl)-4H-quinazolin-4-yl)acetic acid
• Prevymis
• Letermovir [USAN:INN]
• Prevymis (TN)
• (S)-{8-fluoro-2-[4-(3-methoxyphenyl)piperazine-1-yl]-3-(2-methoxy-5-trifluoromethylphenyl)-3,4-dihydroquinazoline-4-yl}acetic acid
• (4S)-8-Fluoro-3,4-dihydro-2-[4-(3-methoxyphenyl)-1-piperazinyl]-3-[2-methoxy-5-(trifluoromethyl)phenyl]-4-quinazolineacetic acid (ACI)
• (S)-2-(8-Fluoro-3-(2-methoxy-5-(trifluoromethyl)phenyl)-2-(4-(3-methoxyphenyl)piperazin-1-yl)-3,4-dihydroquinazolin-4-yl)acetic acid
• AC-35698
• EX-A1871
• s8873
• AS-56206
• NCGC00378936-01
• LETERMOVIR [ORANGE BOOK]
• Letermovir (JAN/USAN/INN)
• LETERMOVIR [USAN]
• (S)-{8-fluoro-2-[4-(3-methoxyphenyl)piperazin-1-yl]-3-(2-methoxy-5-trifluoromethylphenyl)-3,4-dihydro-quinazolin-4-yl}acetic acid
• (4S)-2-{8-Fluoro-2-[4-(3-methoxyphenyl)piperazin-1-yl]-3-[2-methoxy-5-(trifluoromethyl)phenyl]-3,4-dihydroquinazolin-4-yl}acetic acid
• UNII-1H09Y5WO1F
• D10801
• Letermovir [INN]
• NS00073296
• DTXSID40238683
• J05AX18
• SCHEMBL379403
• 4-Quinazolineacetic acid, 8-fluoro-3,4-dihydro-2-(4-(3-methoxyphenyl)-1-piperazinyl)-3-(2-methoxy-5-(trifluoromethyl)phenyl)-, (4S)-
• LETERMOVIR [WHO-DD]
• LETERMOVIR [JAN]
• 917389-32-3
• (S)-[8-fluoro-2-[4-(3-methoxyphenyl)piperazine-1-yl]-3-(2-methoxy-5-trifluoromethylphenyl)-3,4-dihydroquinazoline-4-yl]acetic acid
• BRD-K94288301-001-01-7
• LETERMOVIR [MI]
• NCGC00378936-02
• MK-8228
• (S)-{8-fluoro-2-[4-(3-methoxyphenyl)piperazin-1-yl]-3-(2-methoxy-5-trifluoromethylphenyl)-3,4-dihydroquinazolin-4-yl}acetic acid
• (4S)-2-(8-FLUORO-2-(4-(3-METHOXYPHENYL)PIPERAZIN-1-YL)-3-(2-METHOXY-5-(TRIFLUOROMETHYL)PHENYL)-3,4-DIHYDROQUINAZOLIN-4-YL)ACETIC ACID
• HY-15233
• 2-[(4S)-8-fluoro-3-[2-methoxy-5-(trifluoromethyl)phenyl]-2-[4-(3-methoxyphenyl)piperazin-1-yl]-3,4-dihydroquinazolin-4-yl]acetic acid
• Letermovir;4-Quinazolineacetic acid, 8-fluoro-3,4-dihydro-2-[4-(3-methoxyphenyl)-1-piperazinyl]-3-[2-methoxy-5-(trifluoromethyl)phenyl]-, (4S)-; (4S)-8-Fluoro-3,4-dihydro-2-[4-(3-methoxyphenyl)-1-piperazinyl]-3-[2-methoxy-5-(trifluoromethyl)phenyl]-4-quinazolineacetic acid; AIC 246; Letermovir; Prevymis
• CS-1571
• AKOS030526995
• CHEMBL1241951
• BDBM50614677
• EN300-18167086
• Q15409407
• Letermovir(AIC-246)?
• D71052
• DTXCID90161174
• DB12070
• DA-74962
• Letermovir(AIC246)
• letermovirum

• MDL： MFCD22572725
• Inchi： 1S/C29H28F4N4O4/c1-40-20-6-3-5-19(16-20)35-11-13-36(14-12-35)28-34-27-21(7-4-8-22(27)30)23(17-26(38)39)37(28)24-15-18(29(31,32)33)9-10-25(24)41-2/h3-10,15-16,23H,11-14,17H2,1-2H3,(H,38,39)/t23-/m0/s1
• InChI Key： FWYSMLBETOMXAG-QHCPKHFHSA-N
• SMILES： C([C@H]1C2C=CC=C(C=2N=C(N2CCN(C3C=CC=C(OC)C=3)CC2)N1C1C=C(C(F)(F)F)C=CC=1OC)F)C(=O)O

Computed Properties

• Exact Mass: 572.20466804g/mol
• Monoisotopic Mass: 572.20466804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 41
• Rotatable Bond Count: 7
• Complexity: 931
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8
• XLogP3: 4.6

Experimental Properties

• Color/Form: Solid powder

Letermovir Security Information

• Signal Word：Warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on Letermovir

Comprehensive Overview of Letermovir (CAS No. 917389-32-3): Mechanism, Applications, and Clinical Insights

Letermovir, a novel antiviral agent with the CAS number 917389-32-3, has garnered significant attention in the pharmaceutical and medical communities. This small-molecule inhibitor is specifically designed to target the cytomegalovirus (CMV), a prevalent opportunistic pathogen affecting immunocompromised patients. With its unique mechanism of action, Letermovir has become a cornerstone in CMV prophylaxis, particularly in hematopoietic stem cell transplant (HSCT) recipients. The drug's ability to inhibit the viral terminase complex sets it apart from traditional antiviral therapies, offering a targeted approach with reduced toxicity.

The rise of drug-resistant viral strains has intensified the search for innovative antiviral solutions, positioning Letermovir as a critical tool in modern infectious disease management. Clinicians and researchers frequently inquire about its pharmacokinetic profile, including bioavailability, half-life, and drug-drug interactions. Studies confirm that Letermovir exhibits favorable oral absorption and a prolonged half-life, enabling once-daily dosing—a significant advantage in patient compliance. Its minimal renal excretion makes it particularly valuable for patients with renal impairment, a common comorbidity in transplant populations.

From a molecular perspective, Letermovir (CAS 917389-32-3) binds selectively to the UL56 subunit of the CMV terminase complex, disrupting viral DNA packaging and maturation. This mechanism differs fundamentally from DNA polymerase inhibitors like ganciclovir, reducing cross-resistance risks. Recent real-world evidence studies highlight its efficacy in preventing CMV reactivation, with response rates exceeding 80% in high-risk populations. The drug's safety profile, notably its low incidence of bone marrow suppression, addresses a critical gap in long-term CMV management.

The development of Letermovir reflects growing emphasis on precision antiviral therapy. Pharmaceutical chemists often explore its structure-activity relationship, noting the critical role of its dihydroquinazolinone core in target binding. Analytical methods for quantifying 917389-32-3 in biological matrices—such as HPLC-MS/MS—have become standardized, supporting both therapeutic drug monitoring and pharmacokinetic research. These advancements align with the broader trend toward personalized medicine in infectious diseases.

Emerging discussions in antiviral stewardship programs frequently cite Letermovir as a paradigm for targeted viral suppression. Its inclusion in major clinical guidelines for transplant infectious diseases underscores its therapeutic value. Ongoing research investigates potential applications beyond HSCT, including solid organ transplant recipients and HIV-associated CMV prophylaxis. The compound's chemical stability (as reflected in its CAS registry data) and formulation versatility further enhance its pharmaceutical utility.

Economic evaluations of Letermovir therapy demonstrate cost-effectiveness through reduced CMV-related hospitalizations, a key consideration in value-based healthcare systems. Comparative studies against traditional agents like valganciclovir reveal superior tolerability, particularly regarding hematologic adverse effects. These findings have propelled 917389-32-3 into first-line recommendation status across multiple international treatment algorithms.

Future directions for Letermovir research include exploration of combination regimens with other antiviral compounds and potential activity against other herpesviruses. Its success has stimulated development of next-generation terminase inhibitors, cementing the importance of this pharmacological class. As antimicrobial resistance concerns grow globally, CAS 917389-32-3 represents a benchmark for rational antiviral design—balancing potency, selectivity, and clinical practicality.